2-Ethylphenyl azide

• IUPAC Name: 1-azido-2-ethylbenzene
• InChI: InChI=1S/C8H9N3/c1-2-7-5-3-4-6-8(7)10-11-9/h3-6H,2H2,1H3
• InChI Key: OFGSFRWCXQVFHF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N=[N+]=[N-]
• Molecular Formula: C8H9N3
• DSSTOX Substance ID: DTXSID001318935
• Molecular Weight: 147.18 g/mol
• CAS RN: 35774-47-1

Description

2-Ethylphenyl azide is an organic compound that contains an azide functional group. Azides are a highly reactive and versatile class of chemicals that are commonly used in both chemical synthesis and biomedical research applications. Organic azides are especially useful in various types of synthetic conversions.

Synthesis Analysis

Organic azides can be synthesized using various methods. One common method involves the displacement of halides by azide salts. Aliphatic alcohols can also give azides via a variant of the Mitsunobu reaction, with the use of hydrazoic acid. Another method of assessing the stability of an organic azide is the “Rule of Six,” which states that there should be no less than six carbons per energetic functional group.

Molecular Structure Analysis

The azide functional group can be shown by two resonance structures. The azide ion (N3-) is one of those chemical entities that just plain looks weird. Three nitrogens in a row? check. Two negative charges and a positive charge, for a net charge of –1? check. Stable? check (as long as it’s treated gently).

Chemical Reactions Analysis

Azides are known for their reactivity. They can participate in various reactions such as the copper (I)-catalyzed azide–alkyne cycloaddition (CuAAC), the Staudinger reduction, the aza-Wittig reaction, and the Curtius rearrangement. The azide ion can be extremely useful for forming C-N bonds in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

Organic azides are especially sensitive to violent decomposition from external energy sources such as light, heat, friction, and pressure. The stability of an organic azide is dependent upon its chemical structure.

Mechanism of Action

Target of Action

2-Ethylphenyl azide is a type of organic azide, which are known for their reactivity and are used in various organic synthesis reactions . The primary targets of this compound are molecules that can undergo nucleophilic substitution reactions . The azide ion is an extremely good nucleophile, making it useful for forming C-N bonds in these reactions .

Mode of Action

The azide ion in this compound can act as a nucleophile in S_N2 reactions . In these reactions, primary and secondary alkyl halides and sulfonates are readily displaced by the azide ion, resulting in alkyl azides . The azide ion is the conjugate base of hydrazoic acid, and despite being only weakly basic, it is more nucleophilic than any amine .

Biochemical Pathways

Organic azides are known to be involved in various organic synthesis reactions, including click chemistry and cycloadditions . They can also serve as “masked” amines, which can be reduced to primary amines under certain conditions .

Pharmacokinetics

For instance, the pharmacokinetics of phenytoin, an organic compound with an azide group, shows that it is nearly completely absorbed after ingestion . The absorption, distribution, metabolism, and excretion (ADME) properties of this compound would likely depend on factors such as its chemical structure and the specific biological system in which it is used .

Result of Action

The result of the action of this compound depends on the specific reaction it is involved in. In S_N2 reactions, the displacement of alkyl halides or sulfonates by the azide ion results in the formation of alkyl azides . When organic azides serve as “masked” amines, they can be reduced to primary amines, liberating nitrogen in the process .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the reactivity of organic azides can be affected by factors such as temperature, pH, and the presence of other reactive species . Additionally, the azide ion’s nucleophilicity can be influenced by the solvent used in the reaction .

Advantages and Limitations for Lab Experiments

2-Ethylphenyl azide has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain. Additionally, it is a versatile reagent that can be used in a variety of reactions. However, there are some limitations to its use. It is an irritant and can cause skin and eye irritation. Additionally, it is toxic if ingested or inhaled.

Future Directions

There are several potential future directions for research involving 2-Ethylphenyl azide. It could be used to develop new methods for synthesizing nitroaromatics and polymers. Additionally, it could be used to develop new pharmaceuticals or pesticides. It could also be used to study the biochemical and physiological effects of nitroaromatics and polymers. Finally, it could be used to study the environmental effects of nitroaromatics and polymers.

Scientific Research Applications

2-Ethylphenyl azide has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of pharmaceuticals, pesticides, and other organic compounds. It has also been used as a reagent in the synthesis of other nitroaromatics, such as nitrobenzene and nitroethane. Additionally, it has been used as a catalyst in the synthesis of polymers, such as polyethylene and polypropylene.

Safety and Hazards

Azides possess toxic properties and can be potentially explosive and shock sensitive under certain conditions. Therefore, azides require precaution during preparation, storage, handling, and disposal. The health hazards of azides are dependent upon the type of azide, concentration, and type of exposure.

Biochemical Analysis

Biochemical Properties

2-Ethylphenyl azide is part of the organic azides class, which are functional groups containing the -N=N=N moiety They are known for their reactivity and are used in various organic synthesis reactions

Cellular Effects

The specific cellular effects of this compound are not well-documented. Azides are known to have a wide range of effects on cells, depending on their specific structure and the cellular context . For instance, sodium azide is known to cause headaches, dizziness, sweating, and hypothermia with metabolic acidosis .

Molecular Mechanism

. These reactions can lead to changes in gene expression, enzyme inhibition or activation, and binding interactions with biomolecules .

Temporal Effects in Laboratory Settings

. These reactions can lead to changes in the effects of the azide on cellular function .

Metabolic Pathways

Transport and Distribution

The transport and distribution of this compound within cells and tissues are not well-documented. The transport and distribution of any compound within cells and tissues can depend on a variety of factors, including the compound’s structure, the cellular context, and the presence of specific transporters or binding proteins .

Subcellular Localization

The subcellular localization of this compound is not well-documented. The subcellular localization of any compound can depend on a variety of factors, including the compound’s structure, the cellular context, and the presence of specific targeting signals or post-translational modifications .